Cas no 111861-39-3 (2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile)

• Product Name: 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile
• CAS No: 111861-39-3
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 3057083
• PubChem ID: 2838837
• Update Time: 2025-06-12

2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile
• AKOS UB-50088
• AKOS000301461
• CS-0269889
• AKOS016043017
• HMS1549C02
• TimTec1_005326
• WGEMWNLLRMXKMZ-UHFFFAOYSA-N
• 3-cyano-2,7-diamino-4-phenyl-4H-chromene
• SMR000515266
• SCHEMBL4335448
• Z104511362
• CHEMBL1876349
• 2,7-diamino-3-cyano-4-phenyl-4H-chromene
• MLS001210853
• SR-01000408477
• 2,7-DIAMINO-4-PHENYL-4H-CHROMEN-3-YL CYANIDE
• Cambridge id 5273321
• DTXSID70385558
• NCGC00173665-01
• BRD-A06497734-001-07-7
• 111861-39-3
• DTXCID30336581
• SR-01000408477-1
• WAY-229016
• STK060035

• MDL： MFCD00235202
• Inchi： 1S/C16H13N3O/c17-9-13-15(10-4-2-1-3-5-10)12-7-6-11(18)8-14(12)20-16(13)19/h1-8,15H,18-19H2
• InChI Key： WGEMWNLLRMXKMZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C2C=CC(=CC1=2)N)N

Computed Properties

• Exact Mass: 263.105862047Da
• Monoisotopic Mass: 263.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.1Ų

2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile

Comprehensive Overview of 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile (CAS No. 111861-39-3)

2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile (CAS No. 111861-39-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This chromene derivative is characterized by its unique molecular structure, which combines a phenyl group with a chromene core and diamino and carbonitrile functional groups. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

In recent years, the demand for chromene-based compounds has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in the 2,7-diamino substitution pattern, as it enhances the compound's ability to interact with biological targets. For instance, similar chromene derivatives have shown promise as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This has led to a growing interest in 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile as a building block for novel therapeutics.

From a material science perspective, the carbonitrile group in 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile offers opportunities for further chemical modifications, enabling the creation of polymers and coatings with tailored properties. The compound's aromaticity and electron-rich nature also make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. These applications align with the current trend toward sustainable and high-performance materials.

The synthesis of 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for chemists, as it directly impacts the compound's yield and purity. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly methodologies for producing this compound, addressing the growing demand for sustainable chemical processes.

One of the most frequently asked questions about 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile revolves around its stability and storage conditions. The compound is generally stable under ambient conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents, such as DMSO and ethanol, makes it convenient for laboratory use. These practical considerations are critical for researchers working with this compound.

In summary, 2,7-Diamino-4-phenyl-4H-chromene-3-carbonitrile (CAS No. 111861-39-3) is a versatile compound with broad applications in both pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point of innovation in the years to come.